N-(1H-indazol-6-yl)-1-(5-methylisoxazole-3-carbonyl)azetidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1H-indazol-6-yl)-1-(5-methylisoxazole-3-carbonyl)azetidine-3-carboxamide, also known as MI-773, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. MI-773 is a potent inhibitor of the p53-MDM2 interaction, which is a critical pathway in the regulation of cell growth and apoptosis.
Scientific Research Applications
Synthesis and Chemical Properties
Research has been conducted on the synthesis and characterization of compounds with structural similarities to N-(1H-indazol-6-yl)-1-(5-methylisoxazole-3-carbonyl)azetidine-3-carboxamide. For instance, the synthesis of 3-methylisoxazole-5-carboxamides and their derivatives has been explored, demonstrating innovative methods to achieve these complex molecules with potential for further pharmacological exploration (Martins et al., 2002). Similarly, the synthesis of indazole and pyrazolopyridine based glucokinase activators for the treatment of type 2 diabetes mellitus showcases the application of related structural motifs in developing therapeutic agents (Pfefferkorn et al., 2012).
Biological Activities
The compound's analogs have been investigated for various biological activities, including anti-inflammatory and antifungal properties. Research on indolyl azetidinones has identified compounds with significant anti-inflammatory activity, highlighting the therapeutic potential of such molecules (Kalsi et al., 1990). Moreover, studies on novel 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid amides reveal moderate to excellent antifungal activities, indicating the compound's relevance in addressing phytopathogenic fungi (Du et al., 2015).
Pharmacological Implications
The evaluation of carboxamide-type synthetic cannabinoids for CB1/CB2 receptor agonism underscores the pharmacological interest in compounds with similar chemical structures, providing insights into their potential psychoactive properties (Doi et al., 2017). Another aspect of pharmacological research is the investigation of azetidinylquinolones as antibacterial agents, where the synthesis and properties of stereoisomers containing a 7-(3-amino-2-methyl-1-azetidinyl) moiety have been explored for their antibacterial efficacy (Frigola et al., 1995).
properties
IUPAC Name |
N-(1H-indazol-6-yl)-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N5O3/c1-9-4-14(20-24-9)16(23)21-7-11(8-21)15(22)18-12-3-2-10-6-17-19-13(10)5-12/h2-6,11H,7-8H2,1H3,(H,17,19)(H,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSCCISIJLDGWAS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)C(=O)N2CC(C2)C(=O)NC3=CC4=C(C=C3)C=NN4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1H-indazol-6-yl)-1-(5-methylisoxazole-3-carbonyl)azetidine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.